Cas no 2229362-67-6 (3-bromo-2-ethynyl-5-methylthiophene)

3-Bromo-2-ethynyl-5-methylthiophene is a functionalized thiophene derivative featuring both bromo and ethynyl substituents, making it a versatile intermediate in organic synthesis and materials science. The bromo group provides a reactive site for cross-coupling reactions, while the ethynyl moiety allows for further functionalization via click chemistry or Sonogashira coupling. Its methyl-substituted thiophene core enhances stability and influences electronic properties, making it useful in the development of conjugated polymers, organic semiconductors, and pharmaceutical precursors. The compound’s well-defined reactivity and structural features make it valuable for applications requiring precise molecular design, such as optoelectronic materials or bioactive molecule synthesis.

3-bromo-2-ethynyl-5-methylthiophene structure

2229362-67-6 structure

Product Name:3-bromo-2-ethynyl-5-methylthiophene

CAS No:2229362-67-6

MF:C₇H₅BrS

MW:201.083599805832

CID:6225092

PubChem ID:142907305

Update Time:2025-06-07

3-bromo-2-ethynyl-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

- 3-bromo-2-ethynyl-5-methylthiophene
- EN300-1919986
- 2229362-67-6
- Inchi： 1S/C7H5BrS/c1-3-7-6(8)4-5(2)9-7/h1,4H,2H3
- InChI Key： TZCMJNRYKKIQRN-UHFFFAOYSA-N
- SMILES： BrC1=C(C#C)SC(C)=C1

Computed Properties

Exact Mass: 199.92953g/mol
Monoisotopic Mass: 199.92953g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 28.2Å²

3-bromo-2-ethynyl-5-methylthiophene Pricemore >>

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Enamine	EN300-1919986-1g	3-bromo-2-ethynyl-5-methylthiophene	2229362-67-6	1g	$914.0	2023-09-17
Enamine	EN300-1919986-5g	3-bromo-2-ethynyl-5-methylthiophene	2229362-67-6	5g	$2650.0	2023-09-17
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Enamine	EN300-1919986-0.25g	3-bromo-2-ethynyl-5-methylthiophene	2229362-67-6	0.25g	$840.0	2023-09-17
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Enamine	EN300-1919986-2.5g	3-bromo-2-ethynyl-5-methylthiophene	2229362-67-6	2.5g	$1791.0	2023-09-17
Enamine	EN300-1919986-5.0g	3-bromo-2-ethynyl-5-methylthiophene	2229362-67-6	5g	$3728.0	2023-05-31